Cas no 2137783-24-3 (1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride)

1-(1,3-Thiazol-5-yl)ethan-1-amine dihydrochloride is a chemically stable, high-purity derivative of 1,3-thiazole, featuring an amine functional group at the ethyl position. Its dihydrochloride salt form enhances solubility in aqueous and polar solvents, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate for the development of heterocyclic compounds, particularly in the synthesis of bioactive molecules targeting thiazole-based pharmacophores. Its well-defined structure and consistent reactivity profile facilitate precise modifications in medicinal chemistry. The product is characterized by rigorous analytical validation, ensuring reliability for use in high-throughput screening and structure-activity relationship studies.
1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride structure
2137783-24-3 structure
Product Name:1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride
CAS No:2137783-24-3
MF:C5H9ClN2S
MW:164.656358480453
MDL:MFCD28893305
CID:5242045
PubChem ID:137701377
Update Time:2025-05-27

1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride
    • 1-(Thiazol-5-yl)ethan-1-amine dihydrochloride
    • MDL: MFCD28893305
    • Inchi: 1S/C5H8N2S.ClH/c1-4(6)5-2-7-3-8-5;/h2-4H,6H2,1H3;1H
    • InChI Key: GCWWQFUEIFQEIT-UHFFFAOYSA-N
    • SMILES: C(C1SC=NC=1)(N)C.Cl

1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride Pricemore >>

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Additional information on 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride (CAS No. 2137783-24-3)

1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride (CAS No. 2137783-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring structure, is a derivative of ethylamine and is widely studied for its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The thiazole moiety in 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride is a heterocyclic ring containing sulfur and nitrogen atoms, which is a common feature in many biologically active molecules. This structural motif is often associated with antimicrobial, antiviral, and anticancer properties, making it a hot topic in medicinal chemistry. Researchers are particularly interested in how this compound can be leveraged to develop new small-molecule therapeutics, especially in the context of drug-resistant infections and chronic diseases.

In recent years, the demand for 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride has surged due to its role in high-throughput screening and combinatorial chemistry. Its unique properties make it a valuable building block for the synthesis of more complex molecules. For instance, it has been explored as a precursor in the development of kinase inhibitors and GPCR modulators, which are critical targets in modern pharmacology. The compound's CAS No. 2137783-24-3 is frequently searched in academic and industrial databases, reflecting its growing importance.

Another area where 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride shows promise is in the field of neuropharmacology. The ethylamine component of the molecule can interact with neurotransmitter systems, potentially offering avenues for treating neurological disorders. This aligns with current trends in precision medicine, where tailored therapies are designed based on molecular targets. The compound's ability to cross the blood-brain barrier is also under investigation, which could revolutionize treatments for conditions like Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride is notable for its versatility. It can undergo various functional group transformations, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. The compound's dihydrochloride form also simplifies purification and handling, reducing costs and improving yields in large-scale production.

Environmental and safety considerations are also paramount when working with 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. This aligns with global efforts to promote sustainable drug development, a topic that resonates with both scientists and the general public.

In conclusion, 1-(1,3-thiazol-5-yl)ethan-1-amine dihydrochloride (CAS No. 2137783-24-3) is a multifaceted compound with broad applications in pharmaceutical research and drug discovery. Its unique chemical properties, combined with its potential therapeutic benefits, make it a subject of ongoing study. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing personalized medicine and addressing unmet medical needs.

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